molecular formula C17H22N2 B1227234 4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene

4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene

Cat. No. B1227234
M. Wt: 254.37 g/mol
InChI Key: IACMCONNVAWCFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

LSM-15470 is a member of carbazoles.

Scientific Research Applications

  • Crystal Structure Analysis : Nicolas-Gomez, Martínez-Otero, and Dorazco‐González (2014) studied a similar compound, focusing on its crystal structure and the formation of a supramolecular architecture through π–π stacking and hydrogen bonds Nicolas-Gomez, Martínez-Otero, & Dorazco‐González, 2014.

  • Synthesis and Characterization : Kurbanova et al. (2009) explored the synthesis and conformations of structures related to this compound Kurbanova, Kurbanov, Askerov, Allakhverdiev, Khrustalev, & Magerramov, 2009.

  • Novel Compound Formation : Shutalev et al. (2008) described a transformation of a pyrimidinone derivative into a new tricyclic compound, demonstrating the versatility of related compounds in synthetic chemistry Shutalev, Fesenko, Cheshkov, & Goliguzov, 2008.

  • Chiral Resolution and Antibacterial Agents : Ali et al. (2020) conducted chiral resolution of stereomers and studied their pharmaceutical activities, indicating potential applications in drug development Ali, Suhail, Alothman, Al-Mohaimeed, & Al-Warthan, 2020.

  • Investigation of Chemical Reactions : Menzek and Altundas (2006) examined the reactions of related compounds, providing insight into the chemistry and potential applications of these compounds in synthesis Menzek & Altundas, 2006.

  • Molecular and Electronic Structures : Muresan, Weyhermüller, and Wieghardt (2007) studied the molecular and electronic structures of nickel complexes, demonstrating applications in coordination chemistry Muresan, Weyhermüller, & Wieghardt, 2007.

properties

Product Name

4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene

Molecular Formula

C17H22N2

Molecular Weight

254.37 g/mol

IUPAC Name

4-ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene

InChI

InChI=1S/C17H22N2/c1-3-18-10-11-19-16-12(2)6-4-7-13(16)14-8-5-9-15(18)17(14)19/h4,6-7,15H,3,5,8-11H2,1-2H3

InChI Key

IACMCONNVAWCFT-UHFFFAOYSA-N

Canonical SMILES

CCN1CCN2C3=C(CCCC31)C4=CC=CC(=C42)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
Reactant of Route 2
Reactant of Route 2
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
Reactant of Route 3
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
Reactant of Route 4
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
Reactant of Route 5
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
Reactant of Route 6
4-Ethyl-14-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene

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